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Compound of Interest

Compound Name: TALLOW AMINE ACETATE

Cat. No.: B1167576 Get Quote

This guide provides a detailed overview of the chemical nature and structure of tallow amine
acetate, a compound with various industrial applications. The information is intended for

researchers, scientists, and professionals in drug development and materials science.

Introduction to Tallow Amine
Tallow amine is a fatty amine derived from tallow, which is animal fat. Tallow itself is primarily

composed of triglycerides, which are esters of glycerol and fatty acids. The fatty acid

composition of tallow can vary but is typically rich in oleic acid, palmitic acid, and stearic acid,

which contain 16 to 18 carbon atoms.[1] Consequently, tallow amine is not a single chemical

compound but rather a mixture of primary alkylamines with long aliphatic chains of varying

lengths and degrees of saturation. The general chemical formula for a tallow amine can be

represented as R-NH₂, where 'R' denotes the alkyl group derived from the fatty acids of tallow.

[2] An average molecular formula for tallow amine is cited as C₁₈H₃₉N.[3]

Formation of Tallow Amine Acetate
Tallow amine acetate is the salt formed from the reaction of tallow amine with acetic acid

(CH₃COOH). This reaction is an acid-base neutralization, where the basic amino group (-NH₂)

of the tallow amine accepts a proton (H⁺) from the acidic carboxyl group (-COOH) of acetic

acid. This exothermic reaction results in the formation of an ammonium cation and an acetate

anion, which are held together by ionic bonds.[4]

The chemical equation for this reaction can be generalized as:
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R-NH₂ (Tallow Amine) + CH₃COOH (Acetic Acid) → [R-NH₃]⁺[CH₃COO]⁻ (Tallow Amine
Acetate)

Chemical Structure of Tallow Amine Acetate
The chemical structure of tallow amine acetate is that of an ammonium acetate salt. The

nitrogen atom of the original amine becomes positively charged as it forms a bond with a third

hydrogen atom, creating an alkylammonium cation. The acetate ion is formed from the

deprotonation of acetic acid.

Due to the variable nature of the alkyl group (R) in the parent tallow amine, a single definitive

structure for tallow amine acetate cannot be drawn. Instead, it is represented as a collection

of ammonium acetate salts with different long-chain alkyl substituents.

Reaction Pathway for the Formation of Tallow Amine Acetate

Reactants

Product

Tallow Amine (R-NH₂)

Tallow Amine Acetate ([R-NH₃]⁺[CH₃COO]⁻)

+ Acetic Acid

Acetic Acid (CH₃COOH)

Click to download full resolution via product page

Caption: Formation of Tallow Amine Acetate from Tallow Amine and Acetic Acid.

Physicochemical Properties
While specific quantitative data for tallow amine acetate is not extensively detailed in the initial

search, some general properties can be inferred. As a salt, it is expected to have a higher

melting point than its parent amine and acid. Tallow amine itself is described as a white solid at
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25°C and is soluble in alcohols, chloroform, and benzene but not in water.[1][2][3] The

formation of the acetate salt generally increases the water solubility of amines. Tallow amine
acetate is classified as a surfactant.[5][6][7]

Table 1: Physicochemical Properties of Tallow Amine

Property Value

Appearance (25°C) White solid[3]

Primary Amine Content ≥ 98%[3]

Iodine Number (g I₂/100g) 38.0 - 55.0[3]

Total Amine Value (mgKOH/g) 205 - 220[3]

Moisture ≤ 0.5%[3]

Molecular Weight ~269.52 g/mol [3]

Note: The data presented is for the parent tallow amine. Specific data for tallow amine acetate
is not readily available and would require further experimental determination.

Experimental Protocols
A detailed experimental protocol for the synthesis of tallow amine acetate was not found in the

provided search results. However, the general procedure involves the direct reaction of tallow

amine with acetic acid.[4] A typical laboratory-scale synthesis would likely involve the following

steps:

Dissolution: Dissolving the tallow amine in a suitable solvent.

Acid Addition: Slowly adding a stoichiometric amount of acetic acid to the tallow amine

solution. The reaction is exothermic, so cooling may be necessary to control the

temperature.[4]

Stirring: Allowing the mixture to stir for a sufficient period to ensure the reaction goes to

completion.
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Isolation: Removal of the solvent (if any) to isolate the tallow amine acetate product. The

product may be purified further by recrystallization if necessary.

For industrial-scale production, the process may involve melting the tallow amine and then

carefully adding acetic acid, potentially in the presence of a small amount of water to manage

the exothermic reaction and improve handling of the final product.[4]

Applications
Tallow amine and its derivatives, including tallow amine acetate, have a wide range of

industrial applications. They are used as:

Surfactants and emulsifiers[5][6][7]

Corrosion inhibitors[7]

Flotation agents for minerals

Dispersants

Lubricants[3]

Anti-caking agents for fertilizers[3]

Intermediates in the synthesis of other chemicals, such as quaternary ammonium

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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